molecular formula C16H18N2O2 B5694887 2-(2,5-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide

2-(2,5-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide

Cat. No. B5694887
M. Wt: 270.33 g/mol
InChI Key: KITVTIADSIBSEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,5-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1990s by scientists at the Auckland Cancer Society Research Centre in New Zealand. Since then, it has been the subject of numerous scientific studies, which have explored its mechanism of action, biochemical and physiological effects, and potential applications in cancer research.

Mechanism of Action

2-(2,5-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide works by activating the STING (stimulator of interferon genes) pathway, which is a key regulator of the immune response. When this compound binds to the STING receptor, it triggers a series of signaling events that lead to the production of interferons and other cytokines. These cytokines then activate the immune system, leading to the destruction of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been shown to induce the production of nitric oxide, which plays a key role in the regulation of blood flow and blood pressure. This compound has also been shown to have anti-inflammatory effects, which may be useful in the treatment of a variety of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2,5-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide is that it has been extensively studied in preclinical models, and has been shown to have potent anti-tumor activity. However, there are also some limitations to its use in lab experiments. For example, this compound has been shown to have a narrow therapeutic window, and can be toxic at high doses. Additionally, there is limited clinical data on the safety and efficacy of this compound in humans, which may limit its use in clinical trials.

Future Directions

There are a number of future directions for research on 2-(2,5-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide. One area of interest is the development of new analogs of this compound that may have improved efficacy and safety profiles. Another area of interest is the use of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy. Finally, there is ongoing research on the use of this compound in the treatment of other diseases, such as inflammatory bowel disease and autoimmune disorders.
Conclusion:
This compound is a synthetic compound that has been extensively studied for its potential use in cancer treatment. Its mechanism of action involves the activation of the STING pathway, which leads to the production of cytokines and the destruction of cancer cells. While there are some limitations to its use in lab experiments, there are also a number of future directions for research on this compound, including the development of new analogs and the use of this compound in combination with other cancer treatments.

Synthesis Methods

2-(2,5-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide can be synthesized through a multistep process that involves the reaction of 2,5-dimethylphenol with chloroacetyl chloride, followed by the reaction of the resulting intermediate with pyridine. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide has been extensively studied for its potential use in cancer treatment. In preclinical studies, this compound has been shown to have potent anti-tumor activity against a variety of cancer types, including lung, breast, and prostate cancer. This compound works by activating the immune system and inducing the production of cytokines, which in turn stimulate the destruction of cancer cells.

properties

IUPAC Name

2-(2,5-dimethylphenoxy)-N-(pyridin-4-ylmethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O2/c1-12-3-4-13(2)15(9-12)20-11-16(19)18-10-14-5-7-17-8-6-14/h3-9H,10-11H2,1-2H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KITVTIADSIBSEJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)OCC(=O)NCC2=CC=NC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.